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Compound of Interest

Compound Name: AVX 13616

Cat. No.: B10800273 Get Quote

This document provides immediate and essential safety and logistical information for the

handling and disposal of AVX 13616, a compound used in laboratory and drug development

settings. The following procedural guidance is intended for researchers, scientists, and

professionals to ensure safe laboratory practices.

Personal Protective Equipment (PPE) Requirements
When handling AVX 13616, it is imperative to use appropriate personal protective equipment to

prevent exposure. The required PPE is determined by the nature of the work being conducted

and the potential for exposure.
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PPE Category Recommended Equipment
Standards and
Specifications

Eye Protection
Safety glasses with side

shields or goggles.

Equipment must be tested and

approved under appropriate

government standards such as

NIOSH (US) or EN 166 (EU).

[1]

Hand Protection Chemical-resistant gloves.

Gloves must be inspected prior

to use.[1] Specific material

compatibility and breakthrough

times are not specified in

available documentation.

Select gloves based on the

solvent used and good

laboratory practices.

Respiratory Protection
Air-purifying respirator or

supplied-air respirator.

For situations where risk

assessment shows air-

purifying respirators are

appropriate, use a full-face

particle respirator type N99

(US) or type P2 (EN 143).[1] If

the respirator is the sole

means of protection, a full-face

supplied air respirator should

be used.[1] Respirators and

their components must be

tested and approved under

appropriate government

standards such as NIOSH

(US) or CEN (EU).[1]

Skin and Body Protection
Laboratory coat, long-sleeved

shirt, and long pants.

Choose body protection in

relation to its type, the

concentration and amount of

dangerous substances, and

the specific work-place.
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Occupational Exposure Limits: According to the available safety data sheet, AVX 13616
contains no substances with established occupational exposure limit values.

Procedural Guidance for PPE Usage
1. Donning PPE:

Step 1: Put on a lab coat, ensuring it is fully buttoned.

Step 2: Don safety glasses or goggles.

Step 3: If required by your risk assessment, put on your respirator. Ensure a proper fit test

has been conducted.

Step 4: Wash and dry hands thoroughly.

Step 5: Put on gloves, ensuring they cover the cuffs of the lab coat.

2. Doffing PPE (to avoid cross-contamination):

Step 1: Remove gloves using a proper removal technique (without touching the glove's outer

surface with bare hands).

Step 2: Remove the lab coat by rolling it inside out, avoiding contact with the exterior.

Step 3: Remove eye protection.

Step 4: If used, remove the respirator.

Step 5: Wash hands thoroughly with soap and water.

3. Disposal of Contaminated PPE:

Dispose of contaminated gloves and other disposable PPE in a designated, sealed container

for hazardous waste.

Follow all applicable local, state, and federal regulations for hazardous waste disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b10800273?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill and Emergency Procedures
In Case of a Spill:

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Wear full personal protective equipment, including respiratory protection.

Prevent further leakage or spillage if it is safe to do so. Do not let the product enter drains.

For powdered substances, sweep up and shovel, avoiding dust formation. For solutions,

absorb with a liquid-binding material like diatomite.

Collect the spilled material into a suitable, closed container for disposal.

First Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration.

After Skin Contact: Immediately flush the skin with copious amounts of water and remove

contaminated clothing.

After Eye Contact: Check for and remove any contact lenses. Flush eyes with large amounts

of water, separating the eyelids with fingers to ensure thorough flushing.

After Swallowing: Wash out the mouth with water. Do NOT induce vomiting.

In all cases of exposure, seek immediate medical attention.

PPE Selection Workflow
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when handling AVX 13616.
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Risk Assessment

PPE Selection

Start: Handling AVX 13616 Assess Task and Potential for Exposure

Potential for Aerosol or Dust Generation?

Potential for Splash?

Standard PPE:
- Lab Coat
- Gloves

No

Add Respiratory Protection:
- N99/P2 Respirator or

- Supplied-Air Respirator

Yes

No

Add Eye Protection:
- Safety Glasses/Goggles

Yes

Full Protection Required

Click to download full resolution via product page

Caption: PPE selection workflow for handling AVX 13616.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. biocrick.com [biocrick.com]

To cite this document: BenchChem. [Essential Safety and Handling Protocols for AVX
13616]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10800273#personal-protective-equipment-for-
handling-avx-13616]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b10800273?utm_src=pdf-body-img
https://www.benchchem.com/product/b10800273?utm_src=pdf-body
https://www.benchchem.com/product/b10800273?utm_src=pdf-custom-synthesis
https://www.biocrick.com/download/document/BCC5407/MSDS.pdf
https://www.benchchem.com/product/b10800273#personal-protective-equipment-for-handling-avx-13616
https://www.benchchem.com/product/b10800273#personal-protective-equipment-for-handling-avx-13616
https://www.benchchem.com/product/b10800273#personal-protective-equipment-for-handling-avx-13616
https://www.benchchem.com/product/b10800273#personal-protective-equipment-for-handling-avx-13616
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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